Cas no 511231-18-8 (1H-Indole, 7-bromo-4-(1-piperazinyl)-)

• Product Name: 1H-Indole, 7-bromo-4-(1-piperazinyl)-
• CAS No: 511231-18-8
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 1570319
• Update Time: 2024-08-24

1H-Indole, 7-bromo-4-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 7-bromo-4-(1-piperazinyl)-

• Inchi： 1S/C12H14BrN3/c13-10-1-2-11(9-3-4-15-12(9)10)16-7-5-14-6-8-16/h1-4,14-15H,5-8H2
• InChI Key： DPWOWJSIAITTFO-UHFFFAOYSA-N
• SMILES： N1C2=C(C(N3CCNCC3)=CC=C2Br)C=C1

Computed Properties

• Exact Mass: 279.03722

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 481.7±40.0 °C(Predicted)
• PSA: 31.06
• pka: 17.11±0.30(Predicted)